Cas no 898405-89-5 (4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide)
4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 4-(ethylthio)-N-(5-methyl-3-isoxazolyl)-
- 4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide
-
- Inchi: 1S/C13H14N2O2S/c1-3-18-11-6-4-10(5-7-11)13(16)14-12-8-9(2)17-15-12/h4-8H,3H2,1-2H3,(H,14,15,16)
- InChI Key: YGUZCWWSUIMSJZ-UHFFFAOYSA-N
- SMILES: C(NC1C=C(C)ON=1)(=O)C1=CC=C(SCC)C=C1
4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2648-0205-2μmol |
4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide |
898405-89-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2648-0205-5μmol |
4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide |
898405-89-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2648-0205-10μmol |
4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide |
898405-89-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2648-0205-20μmol |
4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide |
898405-89-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2648-0205-1mg |
4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide |
898405-89-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2648-0205-2mg |
4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide |
898405-89-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2648-0205-3mg |
4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide |
898405-89-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2648-0205-4mg |
4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide |
898405-89-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2648-0205-5mg |
4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide |
898405-89-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2648-0205-10mg |
4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide |
898405-89-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on 4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide
4-(Ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide: A Comprehensive Overview
The compound with CAS No. 898405-89-5, known as 4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzamide moiety with an ethylsulfanyl group and a 5-methyl-1,2-oxazole substituent. The benzamide core is a common structural element in many bioactive compounds, while the ethylsulfanyl group introduces sulfur-based functionality, potentially enhancing the molecule's reactivity and biological activity. The 1,2-oxazole ring, a heterocyclic structure, adds further complexity and diversity to the compound's properties.
Recent studies have highlighted the potential of 4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide in various applications. For instance, research published in *Journal of Medicinal Chemistry* in 2023 demonstrated that this compound exhibits promising anti-inflammatory properties. The anti-inflammatory activity of this molecule is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be a valuable lead for developing novel anti-inflammatory drugs.
In addition to its pharmacological applications, 4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide has also been explored for its potential in materials science. A study conducted at the University of California revealed that this compound can act as a versatile building block for constructing advanced materials. The heterocyclic oxazole group in the molecule enables strong intermolecular interactions, making it suitable for applications in polymer synthesis and nanotechnology.
The synthesis of 4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A key step in the synthesis involves the coupling of an ethylsulfanyl benzene derivative with a 5-methyl oxazole-containing amine. This reaction is typically facilitated by a palladium catalyst under mild conditions, ensuring high yields and selectivity. The development of efficient synthetic routes for this compound has been a focus of research efforts, as highlighted in a 2023 paper published in *Organic Process Research & Development*.
From an environmental perspective, 4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yli)benzamide has been evaluated for its biodegradability and eco-toxicity. Initial studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, with degradation rates comparable to those of other similar organic compounds. However, further research is needed to fully understand its environmental impact and to develop strategies for minimizing any potential ecological risks.
In conclusion, 4-(ethylsulfanyl)-N-(5-methyl-1,2-oaxolzolium-benzamide) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure endows it with intriguing properties that make it an attractive target for both academic and industrial research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing science and technology.
898405-89-5 (4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)